Cas no 1805484-13-2 (3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol)

• Product Name: 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805484-13-2
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4963663
• Update Time: 2025-05-27

3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7F4NO2/c9-5-2-1-4(3-14)7(6(5)13)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： FTDJVPWPAKEACY-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C=1N)OC(F)(F)F

Computed Properties

• Exact Mass: 225.04129111 g/mol
• Monoisotopic Mass: 225.04129111 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5
• Molecular Weight: 225.14

Additional information on 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol

Recent Advances in the Study of 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol (CAS: 1805484-13-2)

3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol (CAS: 1805484-13-2) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in medicinal chemistry and drug discovery.

The synthesis of 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol has been optimized in recent years, with researchers developing more efficient and scalable routes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that improves yield and reduces byproducts. The compound's trifluoromethoxy and amino functional groups make it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In terms of biological activity, preliminary studies have shown that 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study (2024) reported its potential as a lead compound for designing new anti-inflammatory drugs, with IC50 values in the low micromolar range. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The compound's role in drug discovery has also been explored in the context of structure-activity relationship (SAR) studies. Researchers have used it as a scaffold to design analogs with improved potency and selectivity. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters described a series of derivatives that showed enhanced binding affinity to specific protein targets, suggesting its utility in fragment-based drug design.

Despite these promising developments, challenges remain in the practical application of 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed in future research. Collaborative efforts between chemists and biologists will be crucial to unlocking its full potential in therapeutic development.

In conclusion, 3-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol (CAS: 1805484-13-2) represents a valuable compound in the toolkit of medicinal chemists. Its unique structural features and emerging biological activities make it a promising candidate for further investigation. Continued research into its synthesis, optimization, and application will likely yield significant contributions to the field of chemical biology and drug discovery.